Carboxy-PEG(4)-[PEG(4)-OMe]3
Overview
Description
Carboxy-PEG(4)-[PEG(4)-OMe]3 is a useful research compound. Its molecular formula is C56H107N5O26 and its molecular weight is 1266.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 1265.72042854 g/mol and the complexity rating of the compound is 1480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Attachment and Release : Carboxy-PEG(4)-[PEG(4)-OMe]3 derivatives have been explored for their potential in drug attachment. Zalipsky, Gilon, and Zilkha (1983) developed methods for the functionalization of PEG, including PEG-COOH, for the coupling of drugs such as penicillin and aspirin (Zalipsky, Gilon, & Zilkha, 1983).
Hydrophilic Coatings for Nanoparticles : Studies by Cao and Jiang (2012) and Yang et al. (2014) highlight the use of this compound in creating hydrophilic coatings for nanoparticles. These coatings enhance biocompatibility and reduce non-specific protein adsorption, crucial for drug delivery and bioconjugation applications (Cao & Jiang, 2012); (Yang et al., 2014).
Biocompatibility and Nanotoxicity : Shaik et al. (2019) investigated the biocompatibility and nanotoxicity of PEG-functionalized materials. Their study showed that PEG-functionalized carbon nanotubes, which likely include derivatives like this compound, exhibit enhanced biocompatibility compared to non-functionalized materials (Shaik et al., 2019).
Gene Transfection Systems : Koyama et al. (2003) explored novel carboxylic acid pendant-containing poly(ethylene glycol) (PEG) derivatives for gene transfection systems. Their study suggests that these derivatives can enhance the efficiency of polycation-mediated gene transfection (Koyama et al., 2003).
Bioadhesive Applications : Jeon, Samorezov, and Alsberg (2014) discussed the use of oxidized methacrylated alginate/PEG hydrogels, including this compound derivatives, in bioadhesive applications. These hydrogels show potential for use in drug delivery, wound closure, and tissue engineering due to their adhesion strength and biodegradability (Jeon, Samorezov, & Alsberg, 2014).
Properties
IUPAC Name |
5-[2-[2-[2-[2-[3-[[1,3-bis[2-[2-[2-[2-(3-methoxypropanoylamino)ethoxy]ethoxy]ethoxy]ethoxy]-2-[2-[2-[2-[2-(3-methoxypropanoylamino)ethoxy]ethoxy]ethoxy]ethoxymethyl]propan-2-yl]amino]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethylamino]-5-oxopentanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C56H107N5O26/c1-69-15-7-51(63)58-12-20-74-25-30-79-35-38-82-41-44-85-47-56(48-86-45-42-83-39-36-80-31-26-75-21-13-59-52(64)8-16-70-2,49-87-46-43-84-40-37-81-32-27-76-22-14-60-53(65)9-17-71-3)61-54(66)10-18-72-23-28-77-33-34-78-29-24-73-19-11-57-50(62)5-4-6-55(67)68/h4-49H2,1-3H3,(H,57,62)(H,58,63)(H,59,64)(H,60,65)(H,61,66)(H,67,68) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBXFBFVYKRAGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC(=O)NCCOCCOCCOCCOCC(COCCOCCOCCOCCNC(=O)CCOC)(COCCOCCOCCOCCNC(=O)CCOC)NC(=O)CCOCCOCCOCCOCCNC(=O)CCCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C56H107N5O26 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1266.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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